Cas no 6336-59-0 (3-(2-Nitrophenoxy)propanoic acid)

3-(2-Nitrophenoxy)propanoic acid Properties

Names and Identifiers

• 3-(2-Nitrophenoxy)propanoic acid
• 3-(2-NITROPHENOXY)PROPIONIC ACID
• 3-(2-Nitro-phenoxy)-propionsaeure
• 3-(2-nitrophenyloxy)propionic acid
• 3-(o-nitrophenoxy)propionic acid
• NSC38949
• PubChem19210
• 3-(2-Nitrophenoxy)propionicAcid
• 5621AJ
• NE31193
• SY008328
• Z224635790
• CS-11184
• AKOS000129715
• CS-0249221
• EN300-42810
• A868164
• AC1665
• DB-073315
• DTXSID10284778
• NSC-38949
• NSC 38949
• SCHEMBL4867096
• MFCD09045698
• 6336-59-0
• +Expand

• MDL： MFCD09045698
• InChIKey： AKIYJDFJPJUROC-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c11-9(12)5-6-15-8-4-2-1-3-7(8)10(13)14/h1-4H,5-6H2,(H,11,12)
• SMILES： O(C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 211.048
• Heavy Atom Count: 15
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 92.4

Experimental Properties

• LogP: 1.97150
• PSA: 92.35000
• Refractive Index: 1.571
• Boiling Point: 373.7℃at760mmHg
• Melting Point: 121-123 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 179.8°C
• Density: 1.38

3-(2-Nitrophenoxy)propanoic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-(2-Nitrophenoxy)propanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%